
An In-depth Technical Guide to the Physical
Properties of Benzyltrimethylammonium

Tetrachloroiodate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
Benzyltrimethylammonium

tetrachloroiodate

Cat. No.: B039969 Get Quote

This guide provides a comprehensive overview of the physical properties of

Benzyltrimethylammonium tetrachloroiodate, a versatile quaternary ammonium salt.

Designed for researchers, scientists, and professionals in drug development and organic

synthesis, this document delves into the synthesis, structural characteristics, spectroscopic

signature, thermal behavior, and solubility of this important reagent. The information is

presented to not only detail its properties but also to provide insights into the practical

application and handling of this compound.

Introduction
Benzyltrimethylammonium tetrachloroiodate, with the chemical formula

[C₆H₅CH₂N(CH₃)₃]⁺[ICl₄]⁻, is a stable, crystalline quaternary ammonium polyhalide.[1][2] It has

garnered significant attention in synthetic organic chemistry as a powerful and selective

chlorinating and oxidizing agent.[2][3][4] Its ionic nature, combined with the reactivity of the

tetrachloroiodate anion, makes it a valuable tool in a variety of chemical transformations,

including the chlorination of aromatic compounds and the oxidation of alcohols and alkenes.[3]

[4][5] This guide aims to consolidate the available physical data and present it in a manner that

is both informative and practical for laboratory applications.
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The synthesis of Benzyltrimethylammonium tetrachloroiodate can be achieved through

straightforward methods, making it an accessible reagent for most chemistry laboratories. Two

common preparative methods are outlined below.

Synthesis from Iodine Monochloride
A common and efficient method involves the reaction of benzyltrimethylammonium chloride

with iodine monochloride (ICl).[6]

Reaction Principle: The chloride ion from the quaternary ammonium salt adds to the iodine

atom of ICl, forming the tetrachloroiodate anion.

Experimental Protocol:

In a well-ventilated fume hood, dissolve benzyltrimethylammonium chloride (18.6 g, 0.1

mol) in water (100 mL).

In a separate flask, prepare a solution of iodine monochloride (16.2 g, 0.1 mol) in

dichloromethane (200 mL).

At room temperature, add the ICl solution dropwise to the benzyltrimethylammonium

chloride solution over a period of 30 minutes with vigorous stirring.

The product precipitates from the reaction mixture. Collect the solid by filtration.

Purify the crude product by recrystallization from a mixture of dichloromethane and diethyl

ether (3:1) to yield orange-red needles.[6]

Synthesis using Chlorine Gas
An alternative high-yielding synthesis involves the direct chlorination of a mixture of

benzyltrimethylammonium chloride and iodine.[5]

Reaction Principle: Chlorine gas acts as the chlorinating agent, converting the iodide from

the initial reaction of benzyltrimethylammonium chloride and iodine into the tetrachloroiodate

anion.

Experimental Protocol:
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In a fume hood, dissolve benzyltrimethylammonium chloride (18.6 g, 0.1 mol) and iodine

(12.7 g, 0.05 mol) in dichloromethane (300 mL).

Bubble chlorine gas through the solution for approximately 15 minutes. The reaction is

exothermic and the color of the solution will change.

The product will precipitate out of the solution. Collect the solid by filtration.

Wash the solid with a small amount of cold dichloromethane and dry under vacuum. This

method can yield up to 95% of the desired product.[5]

Handling and Storage
Benzyltrimethylammonium tetrachloroiodate is a stable solid but can gradually decompose

upon prolonged exposure to air, with the evolution of chlorine gas.[5] It is also corrosive and

can cause severe skin burns and eye damage.

Storage: Store in a tightly sealed container in a cool, dry place, away from moisture.[5][7]

Recommended storage temperatures are between 2-8°C.[5][7]

Handling: Always handle this reagent in a well-ventilated fume hood, wearing appropriate

personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[5]

Molecular and Crystal Structure
Benzyltrimethylammonium tetrachloroiodate is an ionic compound composed of a

Benzyltrimethylammonium cation and a tetrachloroiodate anion.

Diagram: Ionic Structure of Benzyltrimethylammonium Tetrachloroiodate
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Sample Preparation

TGA/DSC Analysis
Data Analysis

Weigh 5-10 mg of
Benzyltrimethylammonium

tetrachloroiodate Heat in TGA under
N₂ atmosphere from

RT to 600°C at 10°C/min

Heat in DSC under
N₂ atmosphere from

RT to 200°C at 10°C/min

Determine onset of
decomposition and
percent mass loss

Determine melting point
and enthalpy of fusion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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